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Introduction
Neutrophil chemotaxis, the directed migration of neutrophils toward a chemical gradient, is a

fundamental process in the innate immune response and plays a crucial role in inflammation.

Leukotriene B3 (LTB3) is a lipid mediator that can act as a chemoattractant for neutrophils,

guiding them to sites of inflammation. These application notes provide detailed protocols for

assessing neutrophil chemotaxis in response to LTB3 using two common in vitro methods: the

Boyden chamber/Transwell® assay and the under-agarose assay. Additionally, it summarizes

the available quantitative data on the chemotactic potency of LTB3 and outlines the key

signaling pathways involved.

Data Presentation
Leukotriene B3 has been shown to be a chemoattractant for human neutrophils, although it is

less potent than Leukotriene B4 (LTB4). The available quantitative data comparing the

chemotactic activity of LTB3 and LTB4 is summarized below.
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Chemoattractant
Relative Potency
(vs. LTB4)

Optimal
Concentration
(LTB4)

Reference

Leukotriene B3 (LTB3) 5-fold less potent

Not explicitly stated

for LTB3, but LTB4

optimum is ~10⁻⁶ M

[1]

Leukotriene B4 (LTB4) 1 (Reference) 10⁻⁶ M [2]

Signaling Pathway
Leukotriene B3 likely exerts its chemotactic effects on neutrophils through the high-affinity

leukotriene B4 receptor, BLT1, a G-protein coupled receptor (GPCR).[3][4] Upon binding of

LTB3 to BLT1, a signaling cascade is initiated, leading to actin polymerization, cytoskeletal

rearrangement, and ultimately, directed cell movement.
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[https://www.benchchem.com/product/b162635#neutrophil-chemotaxis-assay-using-
leukotriene-b3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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